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Compound of Interest

Compound Name: Pentadecanoic-D29 acid

Cat. No.: B588451

Get Quote

An In-depth Exploration of its Properties, Synthesis, and Application as an Internal Standard in

Mass Spectrometry

Introduction: The Significance of Pentadecanoic
Acid and its Isotopically Labeled Analog
Pentadecanoic acid (C15:0) is a saturated odd-chain fatty acid that has garnered increasing

interest in the scientific community.[1][2] Unlike its even-chain counterparts, pentadecanoic acid

is not readily synthesized by the human body and is primarily obtained through dietary sources

such as dairy fat and ruminant meat.[1] Emerging research suggests a potential link between

higher circulating levels of C15:0 and a reduced risk of various chronic diseases, positioning it

as a molecule of significant interest in metabolic and cardiovascular research.[2]

To accurately quantify endogenous levels of pentadecanoic acid in complex biological matrices,

a robust and precise analytical methodology is paramount. This is where Pentadecanoic-D29
acid, a stable isotope-labeled analog of pentadecanoic acid, plays a critical role. By replacing

all 29 hydrogen atoms with deuterium, this isotopologue serves as an ideal internal standard

for mass spectrometry-based quantification, a technique known as stable isotope dilution

analysis.
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This technical guide provides a comprehensive overview of Pentadecanoic-D29 acid,

covering its fundamental properties, principles of its synthesis, and detailed protocols for its

application in quantitative analytical methods. The information presented herein is intended to

equip researchers, scientists, and drug development professionals with the necessary

knowledge to effectively utilize this essential tool in their studies.

Physicochemical Properties of Pentadecanoic-D29
Acid
A thorough understanding of the physicochemical properties of Pentadecanoic-D29 acid is

essential for its proper handling, storage, and application. The key identifiers and

characteristics of this compound are summarized in the table below.

Property Value Source(s)

CAS Number 130348-95-7 [3]

Molecular Formula C₁₅HD₂₉O₂ [3][4]

Molecular Weight 271.6 g/mol [3]

Appearance Solid [4]

Solubility

Soluble in organic solvents

such as ethanol, DMSO, and

dimethylformamide (DMF).

[5]

Storage
Recommended to be stored at

-20°C.
[5]

Synthesis and Quality Control
The synthesis of highly deuterated compounds like Pentadecanoic-D29 acid is a complex

process that is typically proprietary to specialized chemical synthesis companies. However, the

general principles involve the use of deuterated starting materials and reagents in a multi-step

synthetic route. Common strategies for deuterium labeling of fatty acids may include:
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Catalytic Deuteration: Utilizing deuterium gas (D₂) and a metal catalyst to saturate a

precursor molecule containing double or triple bonds.

Deuterium Exchange: Exchanging protons for deuterons on a precursor molecule under

specific reaction conditions, often catalyzed by an acid or a base in the presence of a

deuterium source like D₂O.

Building Block Approach: Synthesizing the molecule from smaller, pre-deuterated building

blocks.

Quality Control and Isotopic Purity Assessment
Ensuring the quality and isotopic purity of Pentadecanoic-D29 acid is critical for its function as

an internal standard. The primary quality control parameter is the isotopic purity, which refers to

the percentage of the compound that is fully deuterated (d29) versus molecules with fewer

deuterium atoms (d0 to d28).[6]

High-resolution mass spectrometry (HRMS) is the definitive technique for assessing isotopic

purity.[7][8][9] By analyzing the isotopic distribution of the molecular ion, the relative abundance

of each isotopologue can be determined. For Pentadecanoic-D29 acid, a high-quality

standard should exhibit a dominant peak corresponding to the fully deuterated molecule and

minimal contributions from lower mass isotopologues.[6] Nuclear Magnetic Resonance (NMR)

spectroscopy can also be employed to confirm the positions of deuterium labeling and the

overall structural integrity of the molecule.[8]

Application as an Internal Standard in Mass
Spectrometry
The primary application of Pentadecanoic-D29 acid is as an internal standard for the accurate

quantification of its non-deuterated counterpart, pentadecanoic acid, in biological samples

using mass spectrometry, typically coupled with either gas chromatography (GC-MS) or liquid

chromatography (LC-MS).[4][10]

The principle of stable isotope dilution analysis hinges on the near-identical chemical and

physical properties of the analyte and its deuterated internal standard.[10] This ensures that

both compounds behave similarly during sample preparation steps such as extraction,
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derivatization, and injection, as well as during ionization in the mass spectrometer. Any sample

loss or variation during these steps will affect both the analyte and the internal standard

equally, allowing for a highly accurate and precise measurement of the analyte's concentration

based on the ratio of their respective signals.

Experimental Workflow: Quantification of Pentadecanoic
Acid in a Biological Matrix
The following diagram illustrates a typical workflow for the quantification of pentadecanoic acid

in a biological sample using Pentadecanoic-D29 acid as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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